4-(2-(1-Methylpyridin-4(1H)-ylidene)ethylidene)cyclohexa-2,5-dienone
4-(2-(1-Methylpyridin-4(1H)-ylidene)ethylidene)cyclohexa-2,5-dienone
MOED(cas 23302-83-2
Brand Name:
Vulcanchem
CAS No.:
23302-83-2
VCID:
VC21279013
InChI:
InChI=1S/C14H13NO/c1-15-10-8-13(9-11-15)3-2-12-4-6-14(16)7-5-12/h2-11H,1H3
SMILES:
CN1C=CC(=CC=C2C=CC(=O)C=C2)C=C1
Molecular Formula:
C14H13NO
Molecular Weight:
211.26 g/mol
4-(2-(1-Methylpyridin-4(1H)-ylidene)ethylidene)cyclohexa-2,5-dienone
CAS No.: 23302-83-2
Cat. No.: VC21279013
Molecular Formula: C14H13NO
Molecular Weight: 211.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | MOED(cas 23302-83-2 |
|---|---|
| CAS No. | 23302-83-2 |
| Molecular Formula | C14H13NO |
| Molecular Weight | 211.26 g/mol |
| IUPAC Name | 4-[2-(1-methylpyridin-4-ylidene)ethylidene]cyclohexa-2,5-dien-1-one |
| Standard InChI | InChI=1S/C14H13NO/c1-15-10-8-13(9-11-15)3-2-12-4-6-14(16)7-5-12/h2-11H,1H3 |
| Standard InChI Key | DBOHWMPKJCJANT-UHFFFAOYSA-N |
| SMILES | CN1C=CC(=CC=C2C=CC(=O)C=C2)C=C1 |
| Canonical SMILES | CN1C=CC(=CC=C2C=CC(=O)C=C2)C=C1 |
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